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Compound of Interest

Compound Name: Diglyceryl diisostearate

Cat. No.: B15193838

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available toxicological data for diglyceryl
diisostearate and related compounds. Specific quantitative data for diglyceryl diisostearate
is limited in the public domain; therefore, much of the toxicological assessment relies on data
from the broader category of glyceryl diesters and structurally similar molecules, as evaluated
by regulatory and safety bodies such as the Cosmetic Ingredient Review (CIR) Expert Panel.

Executive Summary

Diglyceryl diisostearate is a diacylglycerol that functions primarily as a skin-conditioning
agent and emollient in cosmetic formulations. Its safety has been reviewed by the Cosmetic
Ingredient Review (CIR) Expert Panel, which concluded that it is safe for use in cosmetics in
the present practices of use and concentration. The panel's assessment, however, highlights a
concern regarding the potential for 1,2-diester isomers to induce epidermal hyperplasia,
recommending that products be formulated to avoid this effect. This guide provides a
comprehensive overview of the available in vitro and in vivo toxicological data, detailing
experimental methodologies for key toxicological endpoints.

Chemical and Physical Properties
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Property Value

Chemical Name Isooctadecanoic acid, diester with diglycerol
CAS Number 67938-21-0

Molecular Formula C42H8207 (representative)

Description Viscous liquid

Toxicological Data Summary

The toxicological profile of diglyceryl diisostearate is largely inferred from data on the broader
category of glyceryl diesters. The available information suggests a low order of toxicity.

Acute Oral Toxicity

Specific LD50 values for diglyceryl diisostearate are not readily available in the public
literature. However, for the class of 1,3-diglycerides, there is no evidence of significant acute
toxicity risk. For a related compound, Glyceryl Dilaurate, an acute oral toxicity study in rats
demonstrated an LD50 greater than 5 g/kg.

Test

Species Route LD50 Classification
Substance
Glyceryl Diesters No significant N

- Oral o Not Classified
(general) acute toxicity
Diacylglycerol Oil  Rat Oral > 5,000 mg/kg Not Classified

Dermal and Ocular Irritation

Studies on related glyceryl diesters indicate a low potential for skin and eye irritation.
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Test . Concentrati Classificati
Test Species Results
Substance on on
Dermal Glyceryl Mild primar
o .y Y Rabbit - . P Y Mild Irritant
Irritation Dilaurate irritant
Foundation
with 1.5% Mild skin ) )
Human 1.5% S Mild Irritant
Glyceryl irritation
Dilaurate
Glyceryl . N -
] Human Not specified Not irritating Non-irritant
Dibehenate
Eye shadow
o with 1.5% o o
Eye Irritation Human 1.5% Not irritating Non-irritant
Glyceryl
Dilaurate

Skin Sensitization

No evidence of skin sensitization has been found in animal studies for related compounds.

However, isolated case reports in humans suggest a potential for allergic contact dermatitis to

products containing glyceryl diisostearate.

Test ) Concentrati Classificati
Test Species Results
Substance on on
Guinea Pig
o Glyceryl ] ) Not a Not a
Maximization ] Guinea Pig - . »
Dilaurate sensitizer Sensitizer
Test
Glyceryl ] ) Not a Not a
B Guinea Pig 5% - »
Diisostearate sensitizer Sensitizer
Repeat-Insult  Glyceryl Not a Not a
] Human 50% wiw N N
Patch Test Dioleate sensitizer Sensitizer
Genotoxicity
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A representative Diacylglycerol Oil was found to be non-genotoxic in a battery of in vitro and in

Vivo assays.
Metabolic
Test Test System L Results
Activation
Salmonella ) ) )
Ames Test o With and without Non-mutagenic
typhimurium
Chromosomal Chinese Hamster _ _ _
) With and without Non-clastogenic
Aberration Lung Cells
Micronucleus Test Rodent Bone Marrow In vivo Non-genotoxic

Experimental Protocols and Methodologies

The following sections detail the standard methodologies for the key toxicological studies cited.

Acute Oral Toxicity (OECD 420: Acute Oral Toxicity -
Fixed Dose Procedure)

This method is designed to assess the acute toxic effects of a substance following a single oral
administration.

o Test Animals: Typically, young adult female rats are used.

e Procedure: A sighting study is first conducted to determine the appropriate starting dose.
Subsequently, the main study involves dosing groups of animals at one of a series of fixed
dose levels (e.g., 5, 50, 300, 2000 mg/kg). The substance is administered by gavage.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days. A gross necropsy is performed on all animals at the end of the
study.

» Endpoint: The test allows for the classification of the substance into a toxicity category based
on the observed effects at the different dose levels.

Acute Dermal Irritation (OECD 404)
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This test evaluates the potential of a substance to cause skin irritation.

Test Animals: Albino rabbits are typically used.

Procedure: A small area of the animal's skin is shaved. 0.5 mL (for liquids) or 0.5 g (for solids
and semi-solids) of the test substance is applied to the skin under a gauze patch. The patch
is removed after a 4-hour exposure period.

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. The reactions are scored based on a standardized
scale.

Endpoint: The Primary Dermal Irritation Index (PDII) is calculated from the erythema and
edema scores to classify the substance's irritation potential.

Acute Eye Irritation (OECD 405)

This test assesses the potential of a substance to cause eye irritation or damage.

Test Animals: Albino rabbits are typically used.

Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after instillation. Lesions are scored according to a standardized scale.

Endpoint: The scores for corneal opacity, iritis, and conjunctival redness and chemosis are
used to classify the irritancy potential of the substance.

Skin Sensitization (OECD 406: Guinea Pig Maximization
Test)

This test is designed to assess the potential of a substance to induce skin sensitization.

Test Animals: Guinea pigs are used.

Induction Phase:
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o Day 0: Intradermal injections of the test substance (with and without Freund's Complete
Adjuvant) and the adjuvant alone are made in the scapular region.

o Day 7: Topical application of the test substance to the injection site.

Challenge Phase:

o Day 21: A non-irritating concentration of the test substance is applied topically to a naive
site on the flank.

Observations: The challenge sites are observed for erythema and edema at 24 and 48 hours
after patch removal.

Endpoint: The incidence and severity of the skin reactions in the test group are compared to
a control group to determine the sensitization potential.

Bacterial Reverse Mutation Test (OECD 471 - Ames Test)

This in vitro test is used to detect gene mutations.

Test System: Histidine-requiring strains of Salmonella typhimurium and/or tryptophan-
requiring strains of Escherichia coli.

Procedure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without an exogenous metabolic activation system (S9 mix). The mixture is
plated on a minimal agar medium lacking the required amino acid.

Observations: After incubation, the number of revertant colonies (colonies that have mutated
and can now grow in the absence of the amino acid) is counted.

Endpoint: A substance is considered mutagenic if it causes a concentration-related increase
in the number of revertant colonies compared to the solvent control.

Visualizations of Experimental Workflows
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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